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Compound of Interest

Compound Name: Eicosapentaenoyl serotonin

Cat. No.: B11929018 Get Quote

Eicosapentaenoyl serotonin, a hybrid molecule combining eicosapentaenoic acid and

serotonin, requires careful handling and disposal due to its bioactive properties. As a derivative

of serotonin, it should be treated as a hazardous chemical, and disposal must adhere to

institutional and regulatory guidelines to ensure the safety of laboratory personnel and the

environment. This guide provides a comprehensive, step-by-step procedure for the proper

disposal of Eicosapentaenoyl serotonin in a laboratory setting.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Eicosapentaenoyl serotonin
is fundamental to its safe handling and disposal.
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Property Value

Formal Name

N-[2-(5-hydroxy-1H-indol-3-

yl)ethyl]-5Z,8Z,11Z,14Z,17Z-

eicosapentaenamide

CAS Number 199875-71-3

Molecular Formula C₃₀H₄₀N₂O₂

Molecular Weight 460.7 g/mol

Formulation A solution in ethanol

Solubility
DMF: 20 mg/ml, DMSO: 20 mg/ml, Ethanol: 30

mg/ml, Ethanol:PBS (pH 7.2) (1:2): 0.33 mg/ml

λmax 204, 278 nm

Data sourced from Cayman Chemical product information.

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is mandatory to be equipped with the appropriate

Personal Protective Equipment (PPE) to minimize exposure risk.

Gloves: Use chemical-resistant gloves, such as nitrile gloves.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat must be worn to protect from spills.

Respiratory Protection: If there is a risk of generating aerosols, a NIOSH-approved respirator

should be used.

Step-by-Step Disposal Protocol
The proper disposal of Eicosapentaenoyl serotonin waste must be conducted in a systematic

and safe manner. Do not dispose of this chemical in regular trash or down the drain.
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Waste Identification and Segregation:

All materials that have come into contact with Eicosapentaenoyl serotonin, including the

pure substance, solutions, contaminated pipette tips, gloves, and bench paper, must be

treated as hazardous waste.

This waste stream must be segregated from other laboratory waste to prevent accidental

chemical reactions.

Waste Collection and Storage:

Solid Waste: Dispose of all solid waste contaminated with Eicosapentaenoyl serotonin
in a designated, clearly labeled hazardous waste container. The container must be

chemically compatible with the waste and have a secure, leak-proof closure.

Liquid Waste: Collect liquid waste containing Eicosapentaenoyl serotonin in a separate,

leak-proof, and clearly labeled container. If the compound is in an organic solvent, it

should be collected with other non-halogenated or halogenated solvent waste, depending

on your institution's guidelines.

Store waste containers in a designated and well-ventilated satellite accumulation area.

Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Eicosapentaenoyl serotonin," and any other pertinent hazard

information.

Institutional Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Complete all necessary waste disposal forms as required by your institution.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is crucial.
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Evacuate: For large spills or spills in poorly ventilated areas, evacuate the immediate vicinity.

Alert: Inform your laboratory supervisor and the EHS department immediately.

Contain: If it is safe to do so, prevent the spill from spreading by using appropriate absorbent

materials.

Clean-up: Follow your institution's specific procedures for cleaning up chemical spills. All

materials used for the clean-up must also be disposed of as hazardous waste.

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of Eicosapentaenoyl serotonin waste.
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To cite this document: BenchChem. [Proper Disposal of Eicosapentaenoyl Serotonin: A
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929018#eicosapentaenoyl-serotonin-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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